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Compound of Interest

Compound Name: Tris(hydroxymethyl)phosphine

Cat. No.: B1196123 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tris(hydroxymethyl)phosphine, including detailed operational and

disposal plans. By adhering to these procedural steps, you can minimize risks and maintain a

secure workspace.

Personal Protective Equipment (PPE)
When handling Tris(hydroxymethyl)phosphine, a comprehensive approach to personal

protection is critical. The following table summarizes the required PPE to prevent skin, eye, and

respiratory exposure.[1][2][3]
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Body Part Required PPE
Specifications and
Standards

Eyes/Face
Safety glasses with side

shields and a face shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene, or

butyl)

Gloves must be inspected

before use and disposed of

properly after handling.[3][4]

Wear appropriate protective

clothing to prevent skin

exposure.[1][2]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

A full-face particle respirator

type N100 (US) or type P3 (EN

143) is recommended where

risk assessment shows it is

appropriate.[3] Use in a

chemical fume hood is

required.[1]

Health Hazard Summary
Tris(hydroxymethyl)phosphine is a hazardous substance that poses several risks upon

exposure. It is crucial to be aware of these potential health effects to handle the chemical

responsibly.

Hazard Type Description

Acute Toxicity Toxic if swallowed.[3][5]

Skin Irritation Causes skin irritation.[1]

Eye Damage Causes serious eye damage.[1][3]

Respiratory Irritation May cause respiratory irritation.[1][3]
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Experimental Protocol: Safe Handling of
Tris(hydroxymethyl)phosphine
This protocol outlines the step-by-step procedure for safely handling

Tris(hydroxymethyl)phosphine from preparation to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, specifically within a chemical fume hood.[1]

Ensure that an eyewash station and a safety shower are readily accessible.[2]

Before starting, inspect all PPE for integrity.

2. Handling the Chemical:

Wear all required PPE as detailed in the table above.

Avoid breathing dust, vapor, mist, or gas.[2]

Prevent any contact with skin and eyes.[2][3]

Do not eat, drink, or smoke in the handling area.[1]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1][2]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

4. Spill Management:
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Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.[3]

Sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled

container for disposal.[1]

Do not let the product enter drains.[3]

5. Disposal:

Dispose of waste in an approved waste disposal plant.[1]

Chemical waste generators must comply with all federal, state, and local hazardous waste

regulations.

Contaminated packaging should be disposed of as unused product.[3]

Chemical and Physical Properties
The following table summarizes key quantitative data for Tris(hydroxymethyl)phosphine.

Property Value

Melting Point 48 - 56 °C / 118.4 - 132.8 °F[1]

Boiling Point 111 - 113 °C / 231.8 - 235.4 °F @ 2.5 mmHg[1]

Flash Point > 110 °C / > 230 °F[1]

Oral LD50 (Rat) 178 mg/kg[2]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Tris(hydroxymethyl)phosphine.
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Caption: Workflow for the safe handling of Tris(hydroxymethyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd
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